Cas no 1806061-67-5 (Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 5-position, a difluoromethyl group at the 2-position, and a fluorine at the 3-position—enhance its reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ethyl carboxylate moiety further facilitates derivatization into carboxylic acids or amides, expanding its versatility as a building block. This compound’s well-defined stereoelectronic properties make it valuable for designing bioactive molecules, particularly in the development of fluorinated analogs with improved metabolic stability and binding affinity. Its high purity and stability ensure reliable performance in synthetic applications.

Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate structure

1806061-67-5 structure

Product Name:Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

CAS No:1806061-67-5

MF:C₉H₇BrF₃NO₂

MW:298.056592226028

CID:4809969

Update Time:2025-05-24

Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate
- Inchi： 1S/C9H7BrF3NO2/c1-2-16-9(15)5-4(10)3-14-7(6(5)11)8(12)13/h3,8H,2H2,1H3
- InChI Key： JZIIDQXBJRDNTQ-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(F)F)C(=C1C(=O)OCC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 2.5
Topological Polar Surface Area: 39.2

Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029061534-1g	Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate	1806061-67-5	97%	1g	$1,534.70	2022-04-01

Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Comprehensive Overview of Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1806061-67-5)

The compound Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1806061-67-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring bromine, difluoromethyl, and fluorine substituents, this compound serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its bioactive properties and structural adaptability.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate has surged, driven by their role in designing next-generation therapeutics and crop protection agents. The incorporation of fluorine atoms enhances the compound's metabolic stability and bioavailability, making it a valuable building block in drug discovery. Additionally, its halogenated and difluoromethyl groups contribute to its reactivity, enabling precise modifications for targeted applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate?" The synthesis typically involves multi-step reactions, including halogenation, esterification, and fluorination, often starting from commercially available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and efficiency, reflecting the growing interest in green chemistry and sustainable manufacturing.

The compound's CAS No. 1806061-67-5 is a critical identifier for researchers sourcing high-purity materials for their projects. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. As the pharmaceutical industry shifts toward personalized medicine and small-molecule inhibitors, intermediates like Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate are becoming indispensable tools for medicinal chemists.

Another trending topic is the compound's potential in cancer research. Its fluoropyridine core is structurally similar to several kinase inhibitors currently in clinical trials, sparking curiosity about its applicability in oncology drug development. Furthermore, its agrochemical relevance is highlighted by its role in formulating pesticides and herbicides with improved efficacy and environmental safety profiles.

From an SEO perspective, keywords such as "buy Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate", "CAS 1806061-67-5 suppliers", and "fluorinated pyridine applications" are highly searched, underscoring the commercial and academic interest in this compound. Manufacturers and suppliers are increasingly optimizing their content to address these queries, ensuring visibility in scientific databases and B2B platforms.

In conclusion, Ethyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1806061-67-5) represents a cutting-edge intermediate with broad utility in life sciences and material innovation. Its synthesis, characterization, and applications continue to evolve, driven by advancements in chemical technology and the relentless pursuit of scientific breakthroughs. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.